Cas no 2229657-95-6 (1-(but-1-en-1-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(but-1-en-1-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229657-95-6
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 6143770
• PubChem ID: 165624799
• Update Time: 2025-06-15

1-(but-1-en-1-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(but-1-en-1-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2229657-95-6
• EN300-1763282

• Inchi： 1S/C10H16O2/c1-4-5-6-10(8(11)12)7-9(10,2)3/h5-6H,4,7H2,1-3H3,(H,11,12)/b6-5+
• InChI Key： LZXGIRYFEOEWSZ-AATRIKPKSA-N
• SMILES： OC(C1(/C=C/CC)CC1(C)C)=O

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(but-1-en-1-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Recent Advances in the Study of 1-(but-1-en-1-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2229657-95-6)

1-(but-1-en-1-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2229657-95-6) is a cyclopropane derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropane ring and carboxylic acid functionality, has shown promising potential in various therapeutic applications, including anti-inflammatory and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory effects of 1-(but-1-en-1-yl)-2,2-dimethylcyclopropane-1-carboxylic acid. The study demonstrated that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as a novel anti-inflammatory agent. The researchers attributed this activity to the compound's ability to modulate the NF-κB signaling pathway, a key regulator of inflammatory responses.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial properties of this compound. The research team synthesized a series of derivatives and evaluated their efficacy against a panel of Gram-positive and Gram-negative bacteria. The results indicated that 1-(but-1-en-1-yl)-2,2-dimethylcyclopropane-1-carboxylic acid exhibits selective activity against Staphylococcus aureus, with a minimum inhibitory concentration (MIC) of 8 µg/mL. This finding highlights its potential as a lead compound for the development of new antibiotics.

From a synthetic perspective, advancements have been made in the efficient production of 1-(but-1-en-1-yl)-2,2-dimethylcyclopropane-1-carboxylic acid. A 2022 paper in Organic Process Research & Development described a scalable, high-yield synthesis route that utilizes a palladium-catalyzed cross-coupling reaction. This method not only improves the overall yield but also reduces the environmental impact by minimizing the use of hazardous reagents.

Despite these promising findings, challenges remain in the clinical translation of 1-(but-1-en-1-yl)-2,2-dimethylcyclopropane-1-carboxylic acid. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. However, the compound's unique structural features and demonstrated biological activities make it a compelling candidate for further investigation in drug discovery and development.

In conclusion, recent research on 1-(but-1-en-1-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2229657-95-6) has provided valuable insights into its therapeutic potential and synthetic accessibility. Continued exploration of its pharmacological properties and optimization of its chemical structure are expected to pave the way for its application in treating inflammatory and infectious diseases.